Corazonin

• CAS No.: 122984-73-0
• Molecular Formula: C62H84N18O18
• Molecular Weight: 1369.4 g/mol
• IUPAC Name: N-[1-[[1-[[1-[[2-[[1-[[1-[(1,4-diamino-1,4-dioxobutan-2-yl)amino]-3-hydroxy-1-oxobutan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]-2-[[2-[[3-hydroxy-2-[(5-oxopyrrolidine-2-carbonyl)amino]butanoyl]amino]-3-phenylpropanoyl]amino]pentanediamide
• InChI: InChI=1S/C62H84N18O18/c1-30(82)50(60(97)75-41(52(65)89)26-47(64)86)80-58(95)44(25-34-27-69-37-12-7-6-11-36(34)37)72-49(88)28-70-53(90)38(13-8-22-68-62(66)67)73-59(96)45(29-81)78-57(94)42(24-33-14-16-35(84)17-15-33)76-54(91)40(18-20-46(63)85)74-56(93)43(23-32-9-4-3-5-10-32)77-61(98)51(31(2)83)79-55(92)39-19-21-48(87)71-39/h3-7,9-12,14-17,27,30-31,38-45,50-51,69,81-84H,8,13,18-26,28-29H2,1-2H3,(H2,63,85)(H2,64,86)(H2,65,89)(H,70,90)(H,71,87)(H,72,88)(H,73,96)(H,74,93)(H,75,97)(H,76,91)(H,77,98)(H,78,94)(H,79,92)(H,80,95)(H4,66,67,68)
• InChI Key: UOABGUNWRLWTJU-UHFFFAOYSA-N
• Isomeric SMILES: CC(C(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CCC(=O)N)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)NC(CO)C(=O)NC(CCCNC(=N)N)C(=O)NCC(=O)NC(CC3=CNC4=CC=CC=C43)C(=O)NC(C(C)O)C(=O)NC(CC(=O)N)C(=O)N)NC(=O)C5CCC(=O)N5)O
• Canonical SMILES: CC(C(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CCC(=O)N)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)NC(CO)C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)NC(CC3=CNC4=CC=CC=C43)C(=O)NC(C(C)O)C(=O)NC(CC(=O)N)C(=O)N)NC(=O)C5CCC(=O)N5)O
• sequence: XXFQYSRGWXN
• Synonyms: corazonin protein, insect; Glp-Thr-Phe-Gln-Tyr-Ser-Arg-Gly-Trp-Thr-Asn-amide

Description

Corazonin is a highly conserved neuropeptide, first identified in the American cockroach (Periplaneta americana), that plays a pivotal role in regulating a diverse array of physiological processes in insects. Its primary research value lies in its function as a key signaling molecule in stress response, pigmentation, and developmental physiology. A significant body of research has elucidated its mechanism of action: this compound is secreted from the brain and acts by binding to a specific G-protein-coupled receptor (GPCR), the this compound receptor, which triggers intracellular signaling cascades that modulate gene expression and cellular activity.

Molecular and Genomic Characterization of Corazonin

Genetic Organization and Transcriptional Regulation of the Corazonin Gene

Cis-Regulatory Elements and Promoter Activity

The expression of the this compound gene (Crz) in Drosophila melanogaster is tightly regulated and restricted to a limited number of neurons within the central nervous system (CNS). In the larval CNS, Crz expression is observed in approximately 24 to 26 neurons, categorized into three groups: dorso-lateral (DL), dorso-medial (DM), and ventral nerve cord (vCrz) neurons. sdbonline.orgtennessee.eduresearchgate.netnih.gov In adult Drosophila, Crz is expressed in 6-8 pairs of protocerebral neurons and, notably, in 2 pairs of male-specific abdominal ganglion neurons. tennessee.edu

Research has identified key cis-regulatory elements within the 5' flanking region of the Crz gene that govern its transcriptional activity and spatial expression. A 504-bp 5' upstream sequence has been identified as the shortest promoter capable of directing reporter activities in all larval Crz neurons. sdbonline.orgnih.govtennessee.edunih.gov Further dissection of this region has revealed distinct elements responsible for neuronal group specificity:

DM Expression: The region between -504 bp and -419 bp is crucial for expression in dorso-medial neurons. tennessee.edunih.gov

DL and vCrz Expression: The segment spanning -380 bp to -241 bp controls expression in dorso-lateral and ventral nerve cord neurons. tennessee.edunih.gov This latter region is further subdivided into three sites (proximal, center, and distal), where any combination of two sites is sufficient for DL expression, while both proximal and distal sites are required for vCrz expression. nih.gov

Interestingly, the TATA box, a common basal transcription factor binding site, plays a minor or negligible role in Crz transcription in most neurons. tennessee.edunih.gov For adult Crz expression, a shorter 321-bp upstream region is sufficient to activate the gene in all adult neurons. tennessee.edu Specifically for male-specific abdominal ganglion (ms-aCrz) expression, the relevant cis-acting element is located within the -250 bp to -290 bp region. tennessee.edu Comparative analyses between D. melanogaster and D. virilis indicate that the regulatory mechanisms for Crz expression in DL and vCrz neurons are conserved across these species. nih.gov

The following table summarizes the identified cis-regulatory elements and their corresponding neuronal expression in Drosophila melanogaster:

Gene Region (5' Upstream)	Neuronal Group(s)	Specificity/Requirement
504 bp (shortest promoter)	All larval Crz neurons	Directs reporter activity
-504 to -419 bp	Dorso-medial (DM) neurons	Crucial for DM expression
-380 to -241 bp	Dorso-lateral (DL) and ventral nerve cord (vCrz) neurons	Controls DL and vCrz expression
Subdivisions within -380 to -241 bp	DL neurons	Any two of proximal, center, distal sites are sufficient
vCrz neurons	Both proximal and distal sites are required
321 bp (shortest promoter)	All adult Crz neurons	Directs reporter activity
-290 to -250 bp	Male-specific abdominal ganglion (ms-aCrz) neurons	Cis-acting element for male-specific expression

Developmental and Sex-Specific this compound Expression Patterns

This compound expression exhibits dynamic changes throughout insect development and displays notable sex-specific patterns, highlighting its diverse physiological roles.

Developmental this compound Expression: In Drosophila melanogaster, Crz expression is consistently detected from the late embryonic stage through larval development in the dorso-lateral (DL), dorso-medial (DM), and ventral nerve cord (vCrz) neuronal groups. sdbonline.orgresearchgate.net During the larval stage, Crz is found in four pairs of neurons per cerebral lobe and eight pairs of bilateral neurons in the ventral nerve cord. nih.gov As Drosophila transitions to adulthood, the number of Crz-producing neurons increases to 6-8 in the pars lateralis of each brain lobe, while neurons in the ventral nerve cord are no longer detectable. researchgate.netnih.gov These adult-like Crz expression patterns are typically established within 48 hours after pupation. researchgate.netnih.gov Crz transcripts have also been identified in the optic lobes, though their translation into protein may be subject to post-transcriptional regulation. researchgate.netnih.gov

Observations in other insect species further illustrate the developmental regulation of this compound. In the scuttle fly, the Crz gene produces two subtypes of different lengths during larval and pupal stages; the longer subtype diminishes in the adult central nervous system, while the shorter one persists throughout the entire life cycle. koreascience.kr In the American dog tick, Dermacentor variabilis, this compound message levels reach their peak in part-fed females and are significantly higher in replete females compared to those newly emerged. researchgate.net Similarly, in the oriental fruit fly, Bactrocera dorsalis, both Crz and its receptor (CrzR) are highly expressed during the larval stage, with CrzR expression peaking in 2-day-old third-instar larvae, suggesting a critical role in the larval-pupal transition. frontiersin.org Immunochemical studies in B. dorsalis confirm Crz production in the CNS, specifically in three neurons of the dorso-lateral protocerebrum and eight pairs of lateral neurons in the ventral nerve cord. frontiersin.org

Sex-Specific this compound Expression: this compound's influence extends to sexually dimorphic processes and behaviors. In adult Drosophila melanogaster, Crz expression is notably sexually dimorphic in the abdominal ganglia of males. wikipedia.org this compound neurons are involved in regulating locomotor activity, dopamine (B1211576) levels, and triglyceride levels, with these phenotypes exhibiting clear sex-specific differences. sdbonline.orgnih.govresearchgate.net Furthermore, altering the function of this compound neurons leads to sex-dependent differences in lifespan under stress and fundamental changes in locomotor activity. sdbonline.org this compound transcript expression is also modified under conditions of starvation and osmotic stress, impacting triglyceride and dopamine levels with significant sexual dimorphisms. sdbonline.org In male D. melanogaster, the suppression of Crz has been shown to block sperm transfer and seminal fluid transfer, concurrently increasing the duration of copulation. researchgate.netpnas.org In the mosquito Aedes aegypti, the receptor for the adipokinetic hormone/corazonin-related peptide (ACPR) is highly expressed in the carcass, including the fat body, of adult male mosquitoes but not in females, which accounts for observed sex-specific metabolic actions. biorxiv.org

The following table provides a summary of this compound expression patterns by developmental stage and sex in Drosophila melanogaster:

Developmental Stage	Neuronal Location/Pattern	Sex-Specificity
Late Embryo to Larva	Dorso-lateral (DL), Dorso-medial (DM), Ventral Nerve Cord (vCrz) neurons (24-26 neurons in larval CNS) sdbonline.orgresearchgate.netnih.gov	Not specified as sex-specific at this stage
Adult	6-8 pairs in pars lateralis of brain lobes; vCrz neurons no longer detectable researchgate.netnih.gov	Male-specific expression in abdominal ganglia wikipedia.org
General	Optic lobes (transcripts present, but may not be translated) researchgate.netnih.gov	Locomotor activity, dopamine, triglycerides, stress lifespan show sex-dependent differences sdbonline.orgnih.govresearchgate.net
Male-Specific	Abdominal ganglia wikipedia.org	Suppression blocks sperm transfer and increases copulation duration researchgate.netpnas.org

Molecular Mechanisms Influencing this compound Transcription and mRNA Stability (e.g., Atg16, Clock/Cycle proteins)

The regulation of this compound at the transcriptional and post-transcriptional levels involves several molecular mechanisms, including the influence of specific proteins like Atg16 and the circadian clock proteins Clock and Cycle.

Role of Atg16: The core autophagy gene Atg16 has been identified as a key component in promoting ethanol-induced sedation in Drosophila. sdbonline.orgnih.gov Research indicates a close association between Atg16 and this compound, as Atg16 and Crz colocalize within Crz-producing neurosecretory cells. sdbonline.orgnih.govresearchgate.net Crucially, both Crz protein and mRNA levels are significantly decreased in Atg16 mutant flies. sdbonline.orgnih.govresearchgate.net This suggests that the loss of Atg16 function directly impacts either Crz transcription or its mRNA stability. sdbonline.org Therefore, Atg16 is understood to promote Crz production, which is essential for a proper organismal sedation response to ethanol (B145695). sdbonline.orgnih.govresearchgate.net Interestingly, in this specific context, Atg16 appears to function independently of other autophagy-related enzymes like Atg7 and Atg3. sdbonline.orgnih.gov

Other Regulatory Mechanisms: Beyond Atg16 and clock proteins, other molecular pathways also influence this compound's regulation and its downstream effects. For instance, activation of the this compound receptor (CrzR) leads to a protein kinase A (PKA)-dependent transcriptional repression of the Adh (alcohol dehydrogenase) gene. plos.org Concurrently, CrzR activation results in the post-transcriptional activation of ALDH (aldehyde dehydrogenase) through currently unknown pathways, collectively contributing to the suppression of acetaldehyde (B116499) accumulation. plos.org Inhibiting PKA or the cAMP response element-binding protein (CREB) in CrzR cells can lead to hangover-like phenotypes, further underscoring the PKA-dependent transcriptional regulation of Adh by CrzR. plos.org

In social insects, such as the ant Harpegnathos saltator, this compound has been shown to be downregulated as workers transition into a reproductive, queen-like state known as gamergates. nih.govresearchgate.net Injecting this compound into these transitioning individuals suppressed the expression of vitellogenin and stimulated worker-like hunting behaviors, while inhibiting gamergate-specific behaviors, indicating its role as a central regulator of caste identity and behavior. nih.govresearchgate.net

Table: Molecular Mechanisms Influencing this compound Regulation

Regulatory Factor/Mechanism	Effect on this compound (Crz)	Organism/Context	Key Findings
Atg16	Promotes Crz production, affects Crz mRNA/protein levels	Drosophila melanogaster	Crz protein and mRNA levels decreased in Atg16 mutants; colocalizes with Crz in neurosecretory cells; essential for ethanol sedation response. sdbonline.orgnih.govresearchgate.net
Clock/Cycle proteins	Negatively regulate Crz transcription	Drosophila melanogaster	Ectopic Crz cells in Clock(Jrk) or cycle(02) mutants; cell-specific regulation. nih.govuniprot.org
PKA/CREB (via CrzR)	Regulates Adh transcription and ALDH activity	Drosophila melanogaster	CrzR activation leads to PKA-dependent Adh repression and ALDH activation; PKA/CREB inhibition causes hangover-like phenotypes. plos.org
Caste Differentiation	Downregulated in transitioning reproductive workers	Harpegnathos saltator (Ant)	Injection suppresses vitellogenin expression and promotes worker-like behaviors. nih.govresearchgate.net

Corazonin Receptor Pharmacology and Intracellular Signaling Mechanisms

Ligand Binding Specificity and Receptor Activation Kinetics

The Corazonin receptor exhibits a high degree of specificity and affinity for its endogenous ligand, this compound. This specificity is crucial for preventing unwanted cross-activation by other structurally related neuropeptides. Studies across various insect species have consistently demonstrated that the this compound receptor is potently activated by this compound, while showing little to no response to other neuropeptides, even at high concentrations. nih.gov

For instance, in the moth Manduca sexta, the this compound receptor (MasCRZR) expressed in both Xenopus oocytes and CHO cells showed high sensitivity to this compound with EC50 values of approximately 0.2 nM and 75 pM, respectively. nih.gov Importantly, the receptor was insensitive to a panel of eleven other peptides, including Gonadotropin-Releasing Hormone (GnRH), Adipokinetic Hormone (AKH), and Ecdysis Triggering Hormone (ETH), at concentrations up to 10 µM. nih.gov Similarly, the this compound receptor in Drosophila melanogaster (DrmCRZR) displayed an EC50 value of approximately 1 nM for this compound. nih.gov In the green shore crab, Carcinus maenas, the this compound receptor was activated by this compound in a dose-dependent manner with an EC50 of 0.75 nM and did not bind to GnRH or the AKH/Corazonin-related peptide. frontiersin.org

Research on two splice variants of the this compound receptor in Rhodnius prolixus, Rhopr-CRZR-α and Rhopr-CRZR-β, revealed dose-dependent activation by Rhopr-CRZ with EC50 values of 2.7 nM and 1 nM, respectively. nih.gov These receptors were not activated by the related peptides Rhopr-AKH and Rhopr-ACP, further highlighting the ligand specificity. nih.gov The activation kinetics of the receptor are rapid, with maximum luminescence, indicating intracellular calcium mobilization, observed within the first 5 seconds following ligand application in functional assays. nih.gov

Receptor Activation Kinetics for this compound in Various Species

Species	Receptor	Expression System	EC50 for this compound	Reference
Manduca sexta	MasCRZR	Xenopus oocytes	~0.2 nM	nih.gov
Manduca sexta	MasCRZR	CHO cells	~75 pM	nih.gov
Drosophila melanogaster	DrmCRZR	Xenopus oocytes	~1 nM	nih.gov
Carcinus maenas	CRZR	CHO-K1-Aeq cells	0.75 nM	frontiersin.org
Rhodnius prolixus	Rhopr-CRZR-α	CHOKI-aeq cells	2.7 nM	nih.gov
Rhodnius prolixus	Rhopr-CRZR-β	CHOKI-aeq cells	1 nM	nih.gov
Anopheles gambiae	CrzR	-	4 x 10-9 M	nih.gov

G Protein Coupling and Downstream Intracellular Signaling Cascades

Upon binding of this compound, the this compound receptor undergoes a conformational change that facilitates its interaction with intracellular heterotrimeric G proteins, initiating downstream signaling cascades. nih.gov The this compound receptor has been shown to couple to multiple types of G proteins, leading to the activation of distinct second messenger pathways.

In the silkworm, Bombyx mori, the this compound receptor (BmCrzR) dually couples to both Gq and Gs proteins. nih.gov Activation of the Gq protein leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from intracellular stores, leading to a transient increase in cytosolic Ca2+ concentration. nih.govkarger.com This mobilization of intracellular Ca2+ is a common signaling event following this compound receptor activation across different species. nih.govfrontiersin.org

Simultaneously, the coupling to Gs protein activates adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP). nih.gov The accumulation of cAMP serves as another important second messenger in this compound signaling. nih.gov Furthermore, this compound receptor activation can also lead to the phosphorylation of extracellular signal-regulated kinases (ERK1/2), which are key components of the mitogen-activated protein kinase (MAPK) pathway. nih.gov This suggests that this compound signaling can influence a wide range of cellular processes, including gene expression and cell proliferation. nih.gov

Crosstalk and Interactions with Other Neuropeptidergic Pathways (e.g., GnRH, AKH, Adipokinetic Hormone/Corazonin-Related Peptide (ACP), short Neuropeptide F (sNPF))

The this compound signaling pathway does not operate in isolation but is part of a complex network of interacting neuropeptidergic systems. This compound, along with GnRH, AKH, and ACP, belongs to a superfamily of structurally related peptides with evolutionarily linked receptors. mdpi.comnih.gov While the receptors for these peptides generally exhibit high ligand specificity, the potential for crosstalk and functional interactions exists at various levels. biorxiv.org

In Drosophila, this compound-producing neurons in the dorsolateral region of the brain also co-express short neuropeptide F (sNPF). mdpi.combiorxiv.org These neurons are known to stimulate insulin-producing cells, indicating an interaction between the this compound and insulin (B600854) signaling pathways to regulate metabolism in response to starvation. mdpi.com Furthermore, this compound signaling has been shown to modulate stress responses in conjunction with the AKH system. biorxiv.orgnih.gov Although the this compound receptor is not expressed in AKH-producing cells, suggesting parallel rather than hierarchical action, both pathways are involved in coordinating the physiological response to stress. biorxiv.org

The evolutionary relationship between the this compound, GnRH, AKH, and ACP signaling systems is well-established, with evidence suggesting they arose from a common ancestral gene through duplication events. nih.govresearchgate.net In some invertebrates, there is evidence of promiscuous receptor activation, where a receptor can be activated by more than one of these related peptides, suggesting a potential for direct crosstalk at the receptor level. nih.gov However, in many insects, these signaling systems function independently due to the high selectivity of their respective receptors. biorxiv.org

Tissue-Specific Variations in this compound Signaling Responses

The physiological effects of this compound are diverse and depend on the specific tissues and cells that express its receptor. The distribution of the this compound receptor is not uniform throughout the insect body, leading to tissue-specific signaling responses.

In Manduca sexta, the this compound receptor is expressed in Inka cells, which are responsible for producing and releasing ecdysis-triggering hormones. nih.gov The activation of the receptor in these cells by this compound initiates the ecdysis behavioral sequence through the release of these hormones, likely mediated by an increase in intracellular calcium. nih.gov

In Drosophila melanogaster, the this compound receptor is expressed in the fat body and salivary glands. nih.gov Knockdown of the receptor in these tissues leads to increased resistance to starvation and desiccation, altered carbohydrate metabolism, and changes in the expression of insulin-like peptides, highlighting the role of systemic this compound signaling in metabolic homeostasis. nih.gov

The receptor is also found in the central nervous system (CNS), including the pars lateralis and the ventral nerve cord. frontiersin.org This expression pattern suggests that this compound can act as a neuromodulator within the CNS, influencing various behaviors and physiological processes. frontiersin.org For example, in the oriental fruit fly Bactrocera dorsalis, the this compound receptor is highly expressed in the epitracheal gland (containing Inka cells), and its knockdown delays the larval-pupal transition. frontiersin.org

The differential expression of the this compound receptor across various tissues underscores the pleiotropic nature of this neuropeptide, allowing it to orchestrate a wide array of physiological responses, from developmental transitions to metabolic regulation and stress responses.

Neuroanatomical Distribution and Cellular Localization of Corazonin Systems

Central Nervous System (CNS) Neuronal Populations

Within the CNS, corazonin-expressing neurons are found in distinct clusters that differ between larval and adult stages, reflecting the changing physiological needs of the organism during development.

In the larval stage of Drosophila melanogaster, this compound expression is observed in three main neuronal subgroups. nih.gov

Dorso-Lateral (DL) Neurons: This group consists of three neurons in each hemisphere of the brain. nih.gov These neurons persist into adulthood. nih.gov

Dorso-Medial (DM) Neurons: A single neuron in each brain hemisphere constitutes this subgroup. nih.gov The DM neurons undergo apoptosis during metamorphosis. nih.gov

Ventral Nerve Cord (VNC) Crz neurons (vCrz): Eight pairs of neurons are located on either side of the ventral nerve cord. nih.gov These neurons also undergo apoptosis during metamorphosis. nih.gov

Immunochemical studies in the oriental fruit fly, Bactrocera dorsalis, have similarly identified three neurons in the dorso-lateral protocerebrum and eight pairs of lateral neurons in the ventral nerve cord that produce this compound. frontiersin.org

Table 1: Larval Corazonergic Neuron Subgroups in Drosophila melanogaster

Neuron Subgroup	Location	Number of Neurons	Fate during Metamorphosis
Dorso-Lateral (DL)	Brain Hemisphere	3 per hemisphere	Persist into adulthood
Dorso-Medial (DM)	Brain Hemisphere	1 per hemisphere	Apoptosis
Ventral Nerve Cord (vCrz)	Ventral Nerve Cord	8 pairs	Apoptosis

In adult insects, the distribution of corazonergic neurons is altered, with some larval neurons persisting and new, adult-specific populations emerging.

Dorso-Lateral Peptidergic (DLP) Neurons: The DL neurons from the larval stage persist and are referred to as the dorso-lateral peptidergic (DLP) group in adults. nih.gov This cluster consists of six to eight neurons per brain lobe. nih.gov These neurons co-express short neuropeptide F (sNPF) and are involved in regulating insulin-producing cells. nih.govnih.gov

Optic Lobes: this compound-expressing neurons have also been identified in the visual system, specifically the optic lobes. pnas.org

Male-Specific Abdominal Ganglionic Neurons: A notable example of sexual dimorphism in the corazonergic system is the presence of four male-specific interneurons in the abdominal ganglion of adult Drosophila melanogaster. nih.govpnas.org These neurons, which are absent in females, play a crucial role in male mating behavior, specifically in coordinating sperm transfer and copulation duration. nih.govpnas.org

Table 2: Adult Corazonergic Neuron Subgroups

Neuron Subgroup	Location	Number of Neurons	Notes
Dorso-Lateral Peptidergic (DLP)	Brain (per lobe)	6-8	Persist from larval stage; co-express sNPF
Optic Lobe Neurons	Optic Lobes	Variable	Involved in the visual system
Male-Specific Abdominal Ganglionic Neurons	Abdominal Ganglion	4	Present only in males; regulate mating behavior

Peripheral this compound Expression and Receptor Distribution

This compound also functions as a hormone, released into the hemolymph from neurohemal organs to act on distant target tissues. This systemic signaling is mediated by the this compound receptor (CrzR), which is expressed in various peripheral organs.

This compound is produced in neurosecretory cells of the pars lateralis in the protocerebrum and transported to neurohemal organs for storage and release. researchgate.netnih.gov

Corpora Cardiaca: This is a primary neurohemal organ where this compound is stored and released into the hemolymph. frontiersin.orgresearchgate.netnih.gov Axons from the this compound-producing neurons in the brain project to the corpora cardiaca. researchgate.net

Abdominal Perisympathetic Organs: While the corpora cardiaca is the main release site, evidence suggests that this compound may also be released from other neurohemal sites, such as the abdominal perisympathetic organs.

The this compound receptor (CrzR) has been found in a variety of peripheral tissues, indicating a broad range of physiological processes influenced by this compound signaling.

Fat Body: The fat body, an insect's equivalent of the liver and adipose tissue, expresses the CrzR. nih.govroyalsocietypublishing.orgnih.govnih.gov this compound signaling in the fat body is involved in regulating metabolism and stress responses. royalsocietypublishing.orgnih.gov

Salivary Glands: The CrzR is also expressed in the salivary glands. royalsocietypublishing.orgnih.gov

Y-Organs: In the green shore crab, Carcinus maenas, CrzR expression was found to be restricted to the Y-organs, which are involved in molting. frontiersin.org

Reproductive Tissues: In Drosophila, serotonergic neurons that express the CrzR innervate the male reproductive organs, playing a role in sperm transfer. nih.gov

Dorsal Vessel: this compound was initially named for its cardioacceleratory effects in cockroaches, suggesting that the dorsal vessel (the insect heart) is a target of this compound signaling. researchgate.netnih.gov

Antennal Lobe: The CrzR is also expressed in the antennal lobes, the primary olfactory centers in the insect brain. biorxiv.org

Table 3: Peripheral Tissues with this compound Receptor (CrzR) Expression

Target Tissue/Organ System	Known or Proposed Function of this compound Signaling
Fat Body	Regulation of metabolism and stress responses
Salivary Glands	Modulation of physiological processes
Y-Organs (in crustaceans)	Regulation of molting
Reproductive Tissues	Control of sperm transfer
Dorsal Vessel	Cardioacceleration
Antennal Lobe	Olfactory processing

Physiological Roles of Corazonin in Invertebrate Model Systems

Regulation of Stress Responses and Homeostasis

Corazonin signaling is integral to an invertebrate's ability to cope with and adapt to various environmental and physiological stressors. It modulates a range of responses to maintain internal stability.

Metabolic Stress Adaptation (Starvation, Nutrient Homeostasis, Energy Stores)

This compound has been identified as a key hormonal regulator in the response to metabolic stress, such as starvation. nih.govnih.gov In Drosophila melanogaster, the this compound receptor (CrzR) is expressed in the fat body and salivary glands, tissues analogous to the vertebrate liver and adipose tissue. nih.govroyalsocietypublishing.org Studies have shown that knockdown of the CrzR in these tissues enhances the fly's resistance to starvation. nih.govnih.govroyalsocietypublishing.org This increased resistance is associated with reduced feeding and alterations in the expression of Drosophila insulin-like peptides (DILPs). nih.govroyalsocietypublishing.org

Under starvation conditions, flies with reduced CrzR signaling exhibit increased levels of circulating and stored carbohydrates, including glucose, trehalose, and glycogen (B147801). nih.govnih.govroyalsocietypublishing.orgbiorxiv.org This suggests that systemic this compound signaling typically acts to diminish energy stores and increase food intake to restore metabolic homeostasis during periods of stress. nih.govroyalsocietypublishing.orgroyalsocietypublishing.org In the honey bee, Apis mellifera, this compound gene expression increases in response to dietary stress, and the peptide has been shown to induce flight activity, potentially to activate food-seeking behaviors. figshare.com This indicates that this compound's role in managing nutrient stress and energy balance is conserved across different insect species. figshare.com

Table 1: Effects of Altered this compound Signaling on Metabolic Stress Parameters in Drosophila melanogaster

Experimental Condition	Parameter Measured	Observed Effect	Reference
CrzR knockdown in fat body and salivary glands	Starvation Resistance	Increased	nih.govnih.govroyalsocietypublishing.org
CrzR knockdown in fat body and salivary glands	Feeding Behavior	Reduced	nih.govroyalsocietypublishing.org
CrzR knockdown in fat body and salivary glands (starved)	Circulating Carbohydrates (Glucose, Trehalose)	Increased	nih.govnih.govroyalsocietypublishing.org

Osmotic and Ionic Stress Tolerance (Desiccation, Chill-Coma Recovery)

The mechanism underlying this compound's role in osmotic homeostasis involves its interaction with other neuroendocrine pathways. nih.gov this compound acts as a neuroendocrine factor that modulates the tolerance to osmotic and ionic stress by inhibiting the release of the diuretic hormone CAPA. nih.gov

Oxidative Stress Resistance

The influence of this compound extends to mitigating oxidative stress. Research in Drosophila has demonstrated that reducing this compound signaling, either through the knockdown of its receptor in peripheral tissues like the fat body or by ablating this compound neurons, results in increased resistance to oxidative stress. nih.govroyalsocietypublishing.orgbiorxiv.orgroyalsocietypublishing.orgplos.org This suggests that this compound is a key regulator in the systemic response to cellular damage caused by reactive oxygen species.

Table 2: Impact of this compound Pathway Manipulation on Stress Tolerance in Drosophila melanogaster

Manipulation	Stress Type	Outcome	Reference
CrzR Knockdown (Fat Body/Salivary Glands)	Desiccation	Increased Resistance	nih.govroyalsocietypublishing.orgroyalsocietypublishing.org
This compound Neuron Ablation	Osmotic Stress	Increased Resistance	plos.org
This compound Peptide Knockdown	Ionic Stress	Increased Survival	researchgate.net
This compound Peptide Knockdown	Chill-Coma	Delayed Recovery	researchgate.net
CrzR Knockdown (Fat Body/Salivary Glands)	Oxidative Stress	Increased Resistance	nih.govroyalsocietypublishing.orgroyalsocietypublishing.org

Interplay with Diuretic Hormone Signaling (CAPA)

A significant aspect of this compound's role in homeostasis is its interplay with the CAPA (Capability) peptide signaling system, which is involved in diuresis. This compound acts to inhibit the release of CAPA neuropeptides, thereby suppressing diuresis and ensuring osmotic homeostasis. nih.govnih.gov This inhibitory action helps the organism to conserve water, which is particularly crucial during osmotic stress. nih.gov Mapping of the this compound receptor has identified its expression in CAPA-expressing neurons, providing a direct neuronal basis for this interaction. nih.gov Optogenetic activation of these CAPA neurons stimulates excretion, and simultaneous activation of this compound neurons reduces this response, confirming the inhibitory role of this compound. nih.gov This neuroendocrine pathway highlights a sophisticated mechanism where this compound signaling integrates nutritional and osmotic stress responses. nih.gov

Influence on Development and Molting Processes

Beyond its role in immediate stress responses, this compound also has a profound influence on long-term developmental processes, including systemic growth and molting.

Systemic Growth Modulation

This compound signaling plays a regulatory role in systemic body growth. scienceopen.com In Drosophila melanogaster, this compound-producing neurons regulate basal ecdysteroid biosynthesis by influencing prothoracicotropic hormone (PTTH) neurons. researchgate.net Ecdysteroids are steroid hormones that are crucial for coordinating growth and maturation in insects. researchgate.net Inhibition of the activity of this compound neurons leads to an increase in pupal size, which is a result of an enhanced growth rate. researchgate.net This suggests that this compound signaling normally acts to constrain systemic growth. The this compound receptor is expressed in PTTH neurons, and silencing this receptor in these specific neurons phenocopies the effect of inhibiting this compound neuronal activity, leading to larger pupae. researchgate.net This demonstrates a direct neuronal pathway through which this compound modulates systemic growth by regulating the timing and levels of ecdysteroid production. researchgate.net

Table 3: Chemical Compounds Mentioned

Compound Name	Abbreviation
This compound	Crz
This compound Receptor	CrzR
Drosophila Insulin-Like Peptides	DILPs
Capability Peptide	CAPA
Prothoracicotropic Hormone	PTTH
Glucose
Trehalose

Ecdysteroid Biosynthesis Regulation (via Prothoracicotropic Hormone (PTTH) Neurons and Y-Organs)

This compound (Crz) plays a significant role in the regulation of ecdysteroid biosynthesis, a critical process for growth, molting, and metamorphosis in arthropods. sdbonline.orgnih.gov In Drosophila melanogaster, this compound-producing neurons modulate basal ecdysteroid biosynthesis by influencing Prothoracicotropic hormone (PTTH) neurons. sdbonline.orgnih.govelsevierpure.comresearchgate.net This neuroendocrine axis is crucial for the transition from growth to maturation. nih.govelsevierpure.com

Research has demonstrated that the inhibition of Crz neuronal activity leads to an increased pupal size, which is a result of an enhanced growth rate and a delay in the rise of ecdysteroid levels during the mid-third instar larval stage. sdbonline.orgnih.gov The this compound receptor (CrzR) is expressed in PTTH neurons, with higher expression observed during the mid-third instar larval stage compared to the late stage. sdbonline.orgnih.gov Silencing the CrzR specifically in PTTH neurons mimics the effect of inhibiting Crz neuronal activity, resulting in larger pupae. sdbonline.orgnih.gov Furthermore, optogenetic activation of Crz neurons elicits a strong calcium response in PTTH neurons during the mid-larval stage, but not later, indicating a developmental stage-specific interaction. sdbonline.orgnih.gov This suggests that the Crz-PTTH axis fine-tunes systemic growth by regulating the basal levels of ecdysteroid. elsevierpure.comresearchgate.net

In crustaceans, the role of this compound in ecdysteroid regulation is also evident. The Y-organ is the primary site of ecdysteroid synthesis in crustaceans. frontiersin.orgnih.govmdpi.comsicb.org Studies have shown a high expression of the this compound receptor in the Y-organs of several crab species, including Carcinus maenas, Portunus trituberculatus, and Scylla paramamosain, suggesting a direct involvement of this compound in regulating ecdysteroid production. frontiersin.orgnih.govmdpi.com In the swimming crab, Portunus trituberculatus, Crz treatment both in vitro and in vivo was found to stimulate an increase in ecdysteroid levels and up-regulate the expression of genes involved in ecdysteroidogenesis. nih.gov Conversely, silencing the this compound receptor resulted in the opposite effects. nih.gov However, in the green shore crab, Carcinus maenas, the application of this compound to Y-organs did not affect ecdysteroid biosynthesis, except for a modest stimulation in the early post-molt stage. frontiersin.org

Research Findings on this compound and Ecdysteroid Biosynthesis Regulation

Organism	Key Finding	Mechanism	Reference
Drosophila melanogaster	Crz neurons regulate basal ecdysteroid biosynthesis.	Crz acts on PTTH neurons via CrzR to control systemic growth. sdbonline.orgnih.gov	sdbonline.orgnih.govelsevierpure.comresearchgate.net
Portunus trituberculatus (Swimming Crab)	Crz stimulates ecdysteroid synthesis.	Crz/CrzR signaling up-regulates ecdysteroidogenesis genes in Y-organs. nih.gov	nih.gov
Carcinus maenas (Green Shore Crab)	CrzR is highly expressed in Y-organs, but Crz has limited effect on ecdysteroid synthesis.	Modest stimulation observed only in early post-molt stage. frontiersin.org	frontiersin.org
Scylla paramamosain (Mud Crab)	CrzR is highly expressed in the Y-organ.	Suggests a potential role in regulating ecdysteroid biosynthesis. mdpi.com	mdpi.com

Ecdysis Initiation and Associated Behavioral Sequences

This compound is a key initiator of the ecdysis behavioral sequence in insects. nih.govpnas.org This process is mediated through its action on a specialized group of peripheral endocrine cells known as Inka cells. nih.govpnas.orgnih.govmdpi.com In the moth Manduca sexta, the this compound receptor is located in these Inka cells, which are the source of pre-ecdysis-triggering hormone (PETH) and ecdysis-triggering hormone (ETH). nih.govpnas.orgnih.gov

The binding of this compound to its receptor on Inka cells, even at very low concentrations, triggers the release of PETH and ETH. nih.govmdpi.com These hormones then act on the central nervous system to initiate the stereotyped behaviors associated with molting. mdpi.comyoutube.com Injection of this compound into pharate larvae can induce precocious pre-ecdysis and ecdysis behaviors. nih.govpnas.org Studies measuring this compound concentrations in the hemolymph of Manduca sexta found that levels rise approximately 20 minutes before the natural onset of pre-ecdysis, reaching concentrations sufficient to stimulate PETH and ETH release from Inka cells in vitro. nih.govpnas.orgnih.gov This provides strong evidence for this compound's role as a physiological trigger for the ecdysis cascade. nih.govpnas.org The release of these hormones from Inka cells is also regulated by the fluctuating concentrations of the steroid hormone ecdysone (B1671078). mdpi.com This peptide-mediated interaction between the central nervous system (releasing this compound) and peripheral endocrine cells (Inka cells) is a critical component of insect development. nih.govpnas.org In some crustaceans, such as the redclaw crayfish Cherax quadricarinatus, this compound injection has also been shown to induce molting responses, suggesting a conserved function. mdpi.com

This compound's Role in Ecdysis Initiation

Organism	Target Cells	Hormones Released	Effect	Reference
Manduca sexta (Tobacco Hornworm)	Inka cells	PETH and ETH	Initiates pre-ecdysis and ecdysis behavioral sequences. nih.govpnas.org	nih.govpnas.orgnih.govmdpi.com
Cherax quadricarinatus (Redclaw Crayfish)	Not specified	Not specified	Induces molting responses, though slower than ETH injection. mdpi.com	mdpi.com

Programmed Cell Death of Specific this compound Neurons during Metamorphosis

During the metamorphosis of Drosophila melanogaster, a significant remodeling of the central nervous system occurs, which includes the selective elimination of larval neurons through programmed cell death (PCD). nih.govnih.govresearchgate.net Among the neurons that are removed are specific pairs of this compound-expressing neurons located in the ventral nerve cord (vCrz neurons). nih.govnih.gov These eight pairs of vCrz neurons undergo apoptosis within the first six hours after the onset of metamorphosis. nih.govscienceopen.com

This developmentally regulated cell death is a caspase-dependent process, as it can be prevented by the targeted expression of the caspase inhibitor p35. nih.gov The timing of this neuronal death is precisely controlled by ecdysone signaling. nih.gov Genetic disruption of the ecdysone receptor-B (EcR-B) isoforms suppresses the death of vCrz neurons, while re-introducing either EcR-B1 or EcR-B2 isoforms restores the normal cell death program. nih.gov

Further investigation into the molecular mechanism has identified specific pro-apoptotic genes responsible for the elimination of vCrz neurons. The gene grim has been identified as the primary death inducer, with sickle (skl) and reaper (rpr) playing minor roles. nih.gov The function of grim is also required for the PCD of the mitotic sibling cells of the vCrz neuronal precursors during embryonic development. nih.gov The regulation of grim expression appears to be cell- and developmental stage-specific, triggered by ecdysone during metamorphosis and by the Notch signaling pathway during embryogenesis. nih.gov

Modulation of Complex Behaviors

Social Behavior and Caste Identity (e.g., Ants)

In social insects, this compound has emerged as a key neuromodulator of complex social behaviors and caste identity. nih.govcapes.gov.br Research on the Indian jumping ant, Harpegnathos saltator, has provided compelling evidence for this compound's central role. nih.govcapes.gov.brnih.gov In this species, adult workers can transition to a reproductive, queen-like state known as a gamergate. nih.govcapes.gov.br Transcriptome analysis of the brain during this transition revealed that this compound is significantly downregulated as workers become gamergates. nih.govcapes.gov.brnih.gov

Experimental manipulation confirmed this link. When transitioning individuals were injected with synthetic this compound, it stimulated typical worker behaviors, such as hunting, while simultaneously inhibiting gamergate behaviors like dueling and egg-laying. nih.govcapes.gov.br this compound was also found to suppress the expression of vitellogenin, a yolk protein associated with reproduction, in the brain. nih.govcapes.gov.br Furthermore, this compound is preferentially expressed in the worker or forager castes of other social insects, including other ant species, bees, and wasps. nih.gov These findings strongly suggest that this compound acts as a central regulator that promotes worker-specific behaviors and reinforces worker caste identity at the expense of reproductive activity in ants and other social insects. nih.govcapes.gov.brnih.gov

Effect of this compound on Social Behavior in Harpegnathos saltator

Experimental Condition	Observed Behavioral Effect	Molecular Effect	Reference
Natural transition from worker to gamergate	Decrease in hunting, increase in dueling and egg-laying.	Downregulation of this compound expression in the brain. nih.govnih.gov	nih.govcapes.gov.brnih.gov
Injection of this compound into transitioning individuals	Stimulation of worker-like hunting behavior; inhibition of dueling and egg-laying. nih.govcapes.gov.br	Suppression of vitellogenin expression in the brain. nih.govcapes.gov.br	nih.govcapes.gov.br

Sexual Dimorphism in Behavioral Responses to Stress and Locomotion

This compound (Crz) signaling is a critical component of the neuroendocrine events that shape responses to stress, and these responses often exhibit significant sexual dimorphism. nih.gov In the fruit fly, Drosophila melanogaster, the function of this compound neurons plays a key role in mediating behavioral and physiological adaptations to environmental challenges. nih.govnih.gov Genetic manipulation of these neurons has revealed that their excitability is crucial for determining lifespan and locomotor activity under various stress conditions, with outcomes frequently differing between males and females. nih.govplos.org

Ablation of this compound neurons has been shown to confer resistance to metabolic, osmotic, and oxidative stress, leading to an extended lifespan in both sexes, although the degree of this extension varies. nih.govnih.govplos.org Conversely, silencing or activating these neurons leads to differential survival rates under stress, effects that are strongly dependent on sex. nih.gov These manipulations also cause fundamental, sex-dependent differences in locomotor activity. nih.govnih.gov For instance, males with silenced or ablated this compound neurons show reduced stress-induced activity during starvation and osmotic stress. nih.govplos.org In contrast, activating these neurons in males leads to increased activity under the same challenges. nih.govplos.org

The underlying mechanisms for these sexually dimorphic responses are linked to how this compound neuron alterations impact triglyceride and dopamine (B1211576) levels, which also show significant sex-dependent differences. nih.govnih.gov this compound transcript expression itself is altered by starvation and osmotic stress, indicating a direct involvement of the peptide in the stress response pathway. nih.gov This evidence underscores that this compound signaling is a key feature in neuroendocrine processes that not only shape stress responses but also contribute to the inherent differences in how males and females react to physiological challenges. nih.govnih.gov

Ethanol-Related Behaviors and Reward Pathways

The this compound neuropeptide system is significantly involved in modulating ethanol-related behaviors and reward pathways, with many of these functions also displaying sexual dimorphism. nih.govresearchgate.net In Drosophila, the activity of Crz neurons has been linked to recovery from ethanol-induced sedation, a phenomenon described as a "hangover phenotype". mdpi.complos.org Flies with deficient Crz cells or a null mutation in the this compound receptor (CrzR) exhibit a significantly delayed recovery from sedation. mdpi.complos.org

This system regulates ethanol (B145695) metabolism through its influence on key enzymes. plos.org The Crz signaling pathway is involved in the post-transcriptional activation of aldehyde dehydrogenase (ALDH) and the transcriptional repression of alcohol dehydrogenase (ADH) in a PKA-dependent manner. plos.org This regulation helps to suppress the accumulation of acetaldehyde (B116499), a toxic intermediate of ethanol metabolism. plos.org

Furthermore, Crz neuron activity is tied to reward processes. nih.govmdpi.com Activation of Crz neurons is perceived as pleasurable and interacts with the Neuropeptide F (NPF) reward pathway. researchgate.netmdpi.com Rewarding events, including mating and ethanol intoxication, are known to increase NPF levels. mdpi.com Interestingly, repeated activation of the Crz signaling pathway, which induces ejaculation, has been associated with reduced ethanol consumption in male flies, suggesting a complex interplay between natural rewards and drug-seeking behavior. mdpi.com The genetic sex of the small population of Crz neurons is a key factor; feminization of these neurons in males is sufficient to induce female-like sensitivity to ethanol sedation. researchgate.netnih.gov

Copulation Persistence and Timing Mechanisms (e.g., CaMKII-dependent)

In Drosophila melanogaster, male-specific this compound interneurons are key regulators of mating behaviors, specifically copulation duration and persistence. researchgate.netnih.gov A small group of four male-specific Crz interneurons located in the abdominal ganglion of the ventral nerve cord are central to this function. researchgate.netmdpi.com Activation of these neurons, either optogenetically or thermogenetically, is sufficient to induce ejaculation, even in isolated males. nih.govpnas.org

Silencing these specific Crz neurons leads to two distinct and fully penetrant phenotypes during mating: male infertility due to a blockage of sperm and seminal fluid transfer, and a dramatic increase in copulation duration. pnas.org This indicates that the Crz signaling system is a crucial component in the complex coordination of these two linked reproductive processes. mdpi.com

The regulation of copulation duration by these neurons involves a sophisticated molecular timing mechanism. mdpi.comnih.gov this compound neurons function as a motivational switch, with CaMKII (Calcium/calmodulin-dependent protein kinase II) acting as a molecular clock that regulates male persistence. mdpi.comnih.gov This CaMKII-dependent mechanism within the Crz neurons represents one of the first identified neuronal interval timers for a behavior lasting longer than a few seconds. nih.govmdpi.comnih.gov It effectively creates a time window to coordinate the male's persistence with the timing of ejaculation. nih.gov

Role in Pigmentation and Color Polymorphism

Gregarization-Associated Darkening in Locusts (e.g., Schistocerca gregaria, Locusta migratoria)

This compound plays a well-documented role in the phase polyphenism of locusts, particularly in the dramatic color change associated with gregarization. nih.govjst.go.jp In species like the desert locust (Schistocerca gregaria) and the migratory locust (Locusta migratoria), population density triggers a shift from a solitary phase to a gregarious phase. nih.gov This transition is accompanied by profound changes in behavior, morphology, and body color, with gregarious nymphs developing conspicuous black patterns. nih.gov

The neuropeptide responsible for inducing this dark pigmentation has been identified as [His⁷]-corazonin. nih.gov It acts as a dark-color-inducing neurohormone, or dark-pigmentotropin. nih.gov Research using an albino mutant of L. migratoria was instrumental in isolating and identifying this function. nih.govjst.go.jp Injection of synthetic [His⁷]-corazonin into solitary-reared, green nymphs can induce the formation of gregarious-type black patterns, even when the locusts are kept in isolation. nih.gov This demonstrates that this compound is a key hormonal factor responsible for the darkening observed in crowded locust populations in both laboratory and field settings. nih.gov Beyond color, this compound may also be involved in inducing shifts in morphometric characteristics toward the gregarious form. nih.govresearchgate.net

Cuticle Melanization

The role of this compound in pigmentation extends to the broader process of cuticle melanization in insects. mdpi.com Melanin is a black-brown pigment produced via the phenoloxidase cascade, which is crucial for both cuticle sclerotization (hardening) and coloration, as well as being a key component of the insect immune system. nih.govbiorxiv.org

In the desert locust, Schistocerca gregaria, CRISPR/Cas9-mediated knockout of the this compound gene resulted in viable and fertile, but strikingly albino, individuals with a significant reduction in cuticle thickness. mdpi.com This highlights a fundamental role for this compound in regulating cuticle development and pigmentation. mdpi.com While the exact mechanism is still being elucidated, it is suggested that this compound influences the cuticle synthesis or tanning pathway. mdpi.com In other insects, such as the blood-sucking bug Rhodnius prolixus, the expression of the this compound receptor in the epidermis also suggests an involvement in cuticle coloration, although RNAi knockdown of the receptor in this species did not produce an observable effect on post-ecdysis darkening. frontiersin.org In the oriental fruit fly, Bactrocera dorsalis, silencing the this compound receptor was found to inhibit cuticular melanization by disrupting dopamine synthesis. mdpi.com

Cardiac Activity Modulation

This compound was first discovered and named for its potent cardioacceleratory effect in the American cockroach, Periplaneta americana. mdpi.commdpi.com Its name is derived from the Spanish word for heart ("corazón"). mdpi.com In many insects, it functions as a cardio-stimulating peptide. mdpi.com

However, the effect of this compound on cardiac activity is not universal across all invertebrates. researchgate.netfrontiersin.org In pupae of the tobacco hornworm, Manduca sexta, high concentrations of [Arg⁷]-corazonin induced a rapid, adrenaline-like increase in the anterograde (forward-beating) heart rate. researchgate.net Yet, this effect was short-lived, and its pharmacological profile did not align with the expected action of a peptidic neurohormone, leading to questions about its physiological relevance in this species. researchgate.net

In other model systems, this compound appears to have little to no effect on heart rate. For example, knockdown of the this compound receptor in the mosquito Anopheles gambiae did not affect heart rate. frontiersin.org Similarly, in the green shore crab, Carcinus maenas, this compound application had no effect on cardiac activity, which was consistent with the finding that its receptor was not expressed in heart tissue. frontiersin.org In the blood-sucking bug Rhodnius prolixus, this compound does produce a cardioacceleratory effect, and knocking down its receptor reduces the basal heart rate. frontiersin.org This variability suggests that while the peptide structure is conserved, its function in cardiac modulation has diverged among different invertebrate lineages. frontiersin.org

Interactive Data Tables

Table 1: Effects of this compound Neuron Manipulation on Stress and Locomotion in Drosophila

Manipulation of this compound Neurons	Effect on Lifespan Under Stress	Effect on Locomotor Activity (Males)	Primary Reference(s)
Ablation	Extended	Diminished stress-induced activity	nih.gov, nih.gov
Silencing	Sex-dependent differential lifespan	Diminished stress-induced activity	nih.gov, nih.gov

| Activation | Sex-dependent differential lifespan | Enhanced activity under osmotic/starvation stress | nih.gov, nih.gov |

Table 2: Role of this compound in Ethanol-Related Phenotypes in Drosophila

Phenotype	Effect of Impaired Crz/CrzR Signaling	Associated Pathway/Mechanism	Primary Reference(s)
Recovery from Sedation	Delayed (severe "hangover" phenotype)	Regulation of ALDH and ADH	mdpi.com, plos.org
Ethanol Consumption	Reduced consumption after Crz activation	Interaction with Neuropeptide F (NPF) reward pathway	mdpi.com, mdpi.com

| Sedation Sensitivity | Sexually dimorphic response | Genetic sex of Crz neurons | researchgate.net, nih.gov |

Table 3: this compound's Function in Locust Phase Polyphenism

Locust Species	Form of this compound	Primary Function	Experimental Evidence	Primary Reference(s)
Schistocerca gregaria	[His⁷]-corazonin	Induces gregarious black pigmentation	Injection into solitary nymphs causes darkening	nih.gov, nih.gov

| Locusta migratoria | [His⁷]-corazonin | Induces gregarious black pigmentation | Bioassay using albino mutants | nih.gov, jst.go.jp |

Reproductive System Regulation

This compound (Crz), a highly conserved neuropeptide in arthropods, plays a significant role in regulating various aspects of the reproductive system. Its functions extend from influencing mating behaviors and fertility in insects to modulating ovarian maturation in crustaceans. Structurally related to the vertebrate gonadotropin-releasing hormone (GnRH), this compound is part of a broader family of GnRH-related peptides that are crucial neuroendocrine regulators of reproduction across diverse invertebrate phyla.

Fecundity and Copulation in Insects

In insects, this compound signaling is a key regulator of male reproductive success, specifically impacting copulation duration and the successful transfer of sperm. Research in species like Drosophila melanogaster and the oriental fruit fly Bactrocera dorsalis has elucidated the critical role of this neuropeptide.

In Drosophila, silencing the neurons that express this compound leads to significant reproductive consequences for males. pnas.org These males exhibit dramatically extended copulation durations, lasting over five times longer than control flies, and are rendered completely infertile. pnas.org This infertility is a direct result of a failure to transfer both sperm and seminal fluid to the female during mating. researchgate.net The activation of just four male-specific this compound interneurons in the abdominal ganglia is sufficient to induce ejaculation, highlighting this compound as a key pro-ejaculatory peptide in insects. scienceopen.com

Similar findings have been observed in the agricultural pest Bactrocera dorsalis. Knockdown of either this compound or its receptor (CrzR) through RNA interference (RNAi) did not affect courtship behavior but significantly lengthened mating duration and severely decreased male fertility. nih.gov The reduction in fertility was linked to a diminished amount of sperm found in the reproductive organs of females that had mated with the this compound-knockdown males, indicating a failure in sperm transfer. nih.gov These findings underscore that this compound signaling is essential for coordinating the physiological processes of sperm transfer with the timing of copulation to ensure successful reproduction. pnas.orgnih.gov

Table 1: Effect of this compound Neuron Silencing on Mating Behavior in Drosophila melanogaster

Genotype/Condition	Fertility Rate (%)	Average Copulation Duration (minutes)
Control (Wild-type)	93-96%	19 ± 2
This compound Neuron Silencing	0%	103 ± 22

Data sourced from studies on silencing putative Crz neurons with crz-GAL4. pnas.org

Ovarian Development in Crustaceans

In crustaceans, the this compound signaling system is an important stimulatory pathway in the regulation of female reproductive maturation. Studies on the mud crab Scylla paramamosain and the swimming crab Portunus trituberculatus reveal that this compound and its receptor play a pivotal role in vitellogenesis, the process of yolk protein accumulation in the oocytes.

During the ovarian development of S. paramamosain, the expression of the this compound gene (Sp-Crz) in the eyestalk and cerebral ganglia changes significantly, with notable upregulation during the late vitellogenic stage. mdpi.com Concurrently, the expression of the this compound receptor (Sp-CrzR) in the ovary increases significantly at this late stage. mdpi.com Long-term administration of synthetic this compound in this species resulted in a significant increase in the expression of the vitellogenin receptor (VgR) in the ovary, a higher content of the steroid hormone estradiol (B170435) (E2) in the hemolymph, and an increase in both oocyte diameter and the gonadosomatic index (GSI), a measure of gonad size relative to body weight. mdpi.com This indicates that this compound signaling directly promotes the uptake of vitellogenin by the developing oocytes. mdpi.com

Similarly, in the swimming crab P. trituberculatus, the mRNA levels of both this compound (PtCrz) and its receptor (PtCrzR) increase significantly during the vitellogenic stages. frontiersin.orgfrontiersin.org In vitro experiments demonstrated that synthetic this compound could induce the expression of vitellogenin (Vg), the vitellogenin receptor (VgR), and key cell cycle proteins (cyclinB and Cdc2) in ovarian explants. frontiersin.orgfrontiersin.org This suggests a direct role for this compound in promoting vitellogenesis and oocyte maturation. frontiersin.orgfrontiersin.org

Table 2: Effects of this compound Administration on Ovarian Development in the Mud Crab (Scylla paramamosain)

Parameter	Control Group	This compound-Treated Group
Ovarian VgR Expression	Baseline	Significantly Increased
Hemolymph Estradiol (E2) Content	Baseline	Significantly Increased
Oocyte Diameter	Baseline	Significantly Increased
Gonadosomatic Index (GSI)	Baseline	Significantly Increased

Findings are based on long-term administration of synthetic this compound. mdpi.com

Influence on Steroid Synthesis in Other Invertebrates (e.g., Octopus gonads)

While direct evidence linking this compound to steroid synthesis in octopus gonads is not established, the broader family of GnRH-related peptides, to which this compound belongs, is known to influence reproductive hormone production in mollusks. In the octopus Octopus vulgaris, a native gonadotropin-releasing hormone (Oct-GnRH), which is structurally similar to arthropod this compound, has been shown to stimulate the release of sex steroid hormones. nih.gov

The optic glands of the octopus are the primary neuroendocrine center controlling reproduction and are functionally analogous to the vertebrate pituitary gland. nih.gov After mating, these glands increase the synthesis of several sterol hormones, including pregnane (B1235032) steroids, which are known to support reproduction. nih.gov In the Mexican octopus, Octopus maya, concentrations of the steroid hormones progesterone (B1679170) and testosterone (B1683101) in the gonads change significantly throughout the maturation stages. researchgate.net Progesterone levels, in particular, were found to be elevated during the periods of vitellogenesis, suggesting a synchronous relationship between this steroid and the processes of folliculogenesis and yolk synthesis. researchgate.net Given that GnRH-like peptides such as this compound and Oct-GnRH are key regulators in their respective phyla, it is plausible that the signaling pathway involving these peptides plays a role in modulating the steroidogenic pathways that govern reproductive events in cephalopods.

Comparative and Evolutionary Aspects of Corazonin Signaling

Evolutionary Origin of Corazonin and GnRH Paralogs in Bilaterians

The this compound (CRZ) signaling system and the vertebrate gonadotropin-releasing hormone (GnRH) signaling system share a deep evolutionary history, originating from a common ancestral gene in the ancient Urbilateria, the last common ancestor of all bilaterally symmetric animals. nih.govechinobase.org Research indicates that these two distinct signaling pathways are paralogous, meaning they arose from a gene duplication event that occurred before the divergence of protostomes and deuterostomes approximately 700 million years ago. nih.govnih.govbiorxiv.org

Evidence for this shared ancestry was significantly bolstered by the discovery of both GnRH-type and CRZ-type signaling systems in deuterostomian invertebrates, such as the starfish Asterias rubens and the cephalochordate Branchiostoma floridae (amphioxus). nih.govnih.govoup.comoup.com In the starfish, a GnRH-like peptide was found to activate a GnRH-type receptor, while a novel peptide specifically activated a CRZ-type receptor, demonstrating that these two systems were already distinct in a common deuterostome ancestor. nih.govechinobase.org This finding clarified that the GnRH system found in vertebrates and the adipokinetic hormone (AKH) system in protostomes are orthologs (direct evolutionary counterparts), while the CRZ system is a paralog that has been maintained alongside the GnRH/AKH lineage in many, but not all, animal groups. nih.govnih.gov

In the protostomian lineage, the ancestral GnRH-like receptor and its corresponding ligand gene duplicated. nih.gov This led to the diversification and emergence of a distinct this compound receptor and its ligand, as well as an AKH receptor and its ligand, which are found in groups like mollusks and annelids. nih.gov A subsequent duplication of the AKH system in the arthropod lineage gave rise to the AKH/corazonin-related peptide (ACP) system, resulting in three related, yet independent, hormonal systems (AKH, ACP, and CRZ) in many modern arthropods. nih.govnih.gov This evolutionary cascade is a clear example of receptor-ligand co-evolution. nih.gov

Table 1: Evolutionary Origin of this compound and Related Neuropeptide Systems

Event	Inferred Ancestor	Resulting Signaling Systems	Supporting Evidence
Initial Gene Duplication	Urbilateria (Common ancestor of Bilateria)	Divergence of GnRH-type and this compound-type signaling pathways. nih.govnih.gov	Presence of distinct GnRH and this compound systems in both protostomes and deuterostomes (e.g., starfish, amphioxus). nih.govoup.comnih.gov
Protostome Diversification	Ancestor of Protostomia	Establishment of distinct this compound and AKH systems from an ancestral GnRH-like system. nih.gov	Presence of AKH and this compound systems in mollusks and annelids. nih.gov
Arthropod-Specific Duplication	Ancestor of Arthropoda	Duplication of the GnRH/AKH signaling system to form the AKH and ACP pathways. nih.govnih.gov	Existence of three independent systems (AKH, ACP, CRZ) in many insect species. nih.gov

Lineage-Specific Divergence and Loss of this compound Signaling

Despite its ancient origins, the this compound signaling pathway has been independently lost in multiple animal lineages throughout evolutionary history. nih.govnih.gov This pattern of lineage-specific loss is a notable feature when comparing the evolution of hormonal systems in arthropods to that of vertebrates. nih.gov

Prominent examples of this loss include:

Vertebrates and Urochordates: The entire this compound signaling system is absent in vertebrates and their close relatives, the urochordates (e.g., sea squirts). nih.gov It is hypothesized that after the GnRH system quadruplicated in vertebrates, the functional roles of this compound may have become redundant, leading to decreased selection pressure and the eventual loss of the CRZ peptide and its receptor. nih.govnih.gov

Nematodes: this compound signaling has also been lost in the nematode lineage. nih.gov

Insects: Within the arthropods, the this compound system has been lost in several major insect groups. It is notably absent from all examined species of beetles (Coleoptera) and aphids (Hemiptera). nih.govresearchgate.net Similarly, the related ACP system has been lost multiple times, including in Drosophila species and the honeybee. nih.gov

The frequent and independent loss of the this compound and ACP systems in arthropods suggests a degree of functional plasticity or redundancy within the broader GnRH superfamily. nih.gov While this compound is vital for specific processes in some species, its absence in entire orders like Coleoptera indicates that its functions can be compensated for by other signaling pathways, or that the selective pressures maintaining it were removed in those lineages. nih.gov

Conservation and Diversification of this compound Functions Across Diverse Arthropod Species

This compound is a highly conserved undecapeptide in most arthropods where it is found, yet its physiological functions are remarkably diverse, pointing to both conserved ancestral roles and lineage-specific adaptations. nih.govpnas.orgnih.gov An overarching theme appears to be its role in managing physiological and environmental stress. nih.govsdbonline.orgnih.govfrontiersin.org

Key functions across various arthropod species include:

Stress and Metabolism: In Drosophila melanogaster, this compound signaling is linked to the regulation of metabolism and responses to nutritional, oxidative, and desiccation stress. sdbonline.orgnih.govroyalsocietypublishing.org It influences energy stores, food intake, and the expression of insulin-like peptides, suggesting a conserved role in maintaining metabolic homeostasis. nih.govroyalsocietypublishing.org This stress-related function is considered a potential ancestral role for the entire GnRH/AKH/CRZ superfamily. nih.govnih.gov

Ecdysis (Molting): In the moth Manduca sexta, this compound plays a critical role in initiating the ecdysis behavioral sequence. pnas.orgnih.gov It triggers the release of pre-ecdysis-triggering hormone (PETH) and ecdysis-triggering hormone (ETH) from endocrine Inka cells, demonstrating a key developmental function. nih.govelifesciences.org This role has also been suggested in other insects, highlighting a conserved function in developmental transitions. nih.gov In the swimming crab Portunus trituberculatus, this compound stimulates the synthesis of ecdysteroids, the primary molting hormones. mdpi.com

Cardioactivity: The name "this compound" (from the Spanish corazón for "heart") originates from its initial discovery as a potent cardioacceleratory peptide in the American cockroach, Periplaneta americana. nih.govwikipedia.org However, this function is not universal across all insects. mdpi.com

Pigmentation and Phase Change: In locusts such as Schistocerca gregaria, this compound is involved in inducing dark pigmentation associated with the transition to the gregarious (swarming) phase. nih.govwikipedia.org This function is not observed in other insects like crickets or moths. wikipedia.org

Reproduction and Social Behavior: In the ant Harpegnathos saltator, this compound acts as a central regulator of caste identity. nih.gov Higher levels of this compound are associated with worker-like hunting behaviors, while its downregulation is necessary for a worker to transition to a reproductive "gamergate" state. nih.gov In male Drosophila, it is also involved in enabling sperm transfer and setting copulation duration. wikipedia.org

Other Behaviors: In the silkworm Bombyx mori, this compound has been shown to reduce the spinning rate of silk. frontiersin.orgwikipedia.org

This functional pleiotropy suggests that a conserved neuropeptide has been co-opted for a wide array of species- and context-specific physiological processes throughout arthropod evolution. researchgate.net

Table 2: Diversification of this compound Functions in Arthropods

Species	Order	Primary Function(s) of this compound	Citation
Periplaneta americana (American Cockroach)	Blattodea	Cardioacceleratory agent (increases heart rate).	nih.govwikipedia.org
Manduca sexta (Tobacco Hornworm)	Lepidoptera	Initiates ecdysis (molting) behavior by triggering ETH release.	pnas.orgnih.govelifesciences.org
Drosophila melanogaster (Fruit Fly)	Diptera	Regulates stress responses (starvation, desiccation), metabolism, and male reproductive behavior.	nih.govnih.govwikipedia.org
Schistocerca gregaria (Desert Locust)	Orthoptera	Induces dark pigmentation associated with gregarization.	nih.govwikipedia.org
Harpegnathos saltator (Jumping Ant)	Hymenoptera	Regulates social caste identity and behavior (suppresses queen-like behavior).	nih.gov
Portunus trituberculatus (Swimming Crab)	Decapoda	Stimulates ecdysteroid synthesis (molting hormone production).	mdpi.com
Bombyx mori (Silkworm)	Lepidoptera	Reduces silk spinning rate.	frontiersin.orgwikipedia.org

Functional Analogies with Vertebrate Hormones (e.g., Glucagon)

While this compound and the vertebrate hormone glucagon (B607659) are not direct orthologs, they exhibit striking functional analogies, particularly in the realm of metabolic regulation and stress response. These parallels likely reflect the conserved role of the ancestral GnRH-superfamily peptides in managing energy homeostasis. nih.gov The insect hormone most directly analogous to glucagon is Adipokinetic Hormone (AKH), which is this compound's close relative. nih.govroyalsocietypublishing.org Given their shared ancestry and functional overlap, this compound can be seen as part of a signaling network that performs glucagon-like roles in insects.

Glucagon in vertebrates is a key catabolic hormone, released in response to low blood glucose (hypoglycemia) and stress. Its primary function is to stimulate the liver to break down glycogen (B147801) (glycogenolysis) and synthesize glucose from non-carbohydrate sources (gluconeogenesis), thereby raising blood glucose levels to provide energy for the body. nih.gov

This compound, along with AKH, performs analogous functions in insects:

Mobilization of Energy Reserves: Like glucagon, both AKH and this compound are involved in mobilizing stored energy. AKH is well-known for triggering the release of lipids and carbohydrates from the fat body (the insect equivalent of the liver and adipose tissue) to fuel activities like flight. nih.gov this compound signaling in Drosophila also impacts carbohydrate and lipid metabolism and helps the organism cope with nutritional stress (starvation). nih.govroyalsocietypublishing.org Knockdown of the this compound receptor increases stored carbohydrates in starved flies, indicating that this compound signaling normally promotes the use of these energy stores. royalsocietypublishing.org

Response to Stress: Both glucagon and this compound are key components of the organismal response to stress. Glucagon is part of the vertebrate "fight-or-flight" response, ensuring energy availability. Similarly, this compound has been proposed to be a systemic stress hormone in insects, helping them to cope with environmental challenges like starvation and desiccation. nih.govnih.govbiorxiv.org

Homeostatic Regulation: Both hormones are part of a larger neuroendocrine system that maintains metabolic homeostasis. Glucagon works in opposition to insulin (B600854) to regulate blood sugar. In insects, this compound and AKH interact with the insulin-like peptide system to balance energy storage and expenditure. sdbonline.orgnih.gov

Therefore, while the specific molecular targets and tissues differ, the overarching physiological role of this compound within its broader signaling family is analogous to that of glucagon: to manage energy allocation and ensure survival during periods of stress or high energetic demand.

Table 3: Functional Analogy between this compound and Glucagon

Feature	This compound (in Arthropods)	Glucagon (in Vertebrates)
Evolutionary Family	GnRH Superfamily (Paralog of GnRH/AKH). nih.gov	Secretin Superfamily.
Primary Role	Stress response, metabolic regulation, energy mobilization. nih.govroyalsocietypublishing.org	Metabolic regulation, increasing blood glucose. nih.gov
Trigger for Release	Nutritional and environmental stress (e.g., starvation). nih.govbiorxiv.org	Low blood glucose (hypoglycemia), stress.
Primary Target Organ(s)	Fat body, salivary glands, nervous system. nih.gov	Liver.
Effect on Energy Stores	Promotes mobilization of carbohydrates and lipids from the fat body. nih.govroyalsocietypublishing.org	Promotes glycogenolysis and gluconeogenesis in the liver. nih.gov
Interaction with Other Hormones	Interacts with the insulin-like peptide (DILP) and AKH systems. sdbonline.orgnih.gov	Acts antagonistically to insulin.

Advanced Methodologies in Corazonin Research

Genetic Manipulation Techniques (e.g., Gene Silencing/Knockdown, Neuronal Ablation, Neuronal Activation)

Genetic manipulation has been a cornerstone in elucidating the function of Corazonin neurons and their signaling pathways. Techniques such as gene silencing, neuronal ablation, and neuronal activation have provided critical insights into the in vivo roles of this neuropeptide.

Gene Silencing/Knockdown: RNA interference (RNAi) is a widely used method to achieve gene knockdown and has been applied to study the this compound system. By introducing double-stranded RNA (dsRNA) specific to the this compound receptor (CrzR), researchers can reduce its expression and observe the resulting physiological effects. For instance, in Rhodnius prolixus, injection of dsRNA targeting the Rhopr-CRZR transcript led to a reduction in the basal heartbeat rate and diminished the cardioacceleratory effect of this compound application in vitro frontiersin.orgnih.gov. Similarly, in the bean bug Riptortus pedestris, knockdown of this compound expression via RNAi caused females under short-day conditions to bypass reproductive diapause, develop mature ovaries, and lay eggs osaka-u.ac.jp. These studies highlight the power of RNAi in functionally linking the this compound signaling pathway to specific physiological outcomes.

Neuronal Activation: Conversely, targeted activation of specific neurons allows for the study of gain-of-function phenotypes. In male Drosophila, optogenetic or thermogenetic activation of this compound neurons in the abdominal ganglia of the ventral nerve cord can induce ejaculation nih.gov. This finding was pivotal in identifying this compound as the first ejaculation-inducing peptide in insects nih.gov. Such precise activation experiments are crucial for pinpointing the specific behavioral circuits regulated by this compound.

Interactive Table: Effects of Genetic Manipulation on this compound Signaling

Technique	Model Organism	Target	Key Findings
Gene Silencing (RNAi)	Rhodnius prolixus	This compound Receptor (CrzR)	Reduced basal heartbeat rate; diminished cardioacceleratory response to this compound. frontiersin.orgnih.gov
Gene Silencing (RNAi)	Anopheles gambiae	This compound and its Receptor	No significant effect on heartbeat rate. frontiersin.orgnih.gov
Gene Silencing (RNAi)	Bactrocera dorsalis	This compound Receptor (CrzR)	Delayed larval-pupal transition and pupariation. frontiersin.orgnih.gov
Neuronal Ablation	Drosophila melanogaster	This compound Neurons	Increased resistance to metabolic, osmotic, and oxidative stress. nih.govsdbonline.org
Neuronal Silencing	Drosophila melanogaster	This compound Neurons	Extended survival and decreased aging. nih.gov
Neuronal Activation	Drosophila melanogaster	This compound Neurons	Induces ejaculation in males. nih.gov

Peptidomics Approaches and Mass Spectrometry Imaging (MSI) for Localization and Identification

Peptidomics, the large-scale study of peptides, combined with Mass Spectrometry Imaging (MSI), provides powerful tools for identifying and localizing neuropeptides like this compound directly within tissues. MSI allows for the simultaneous mapping of the spatial distribution of hundreds of peptides without the need for specific labels or a priori knowledge of the molecules of interest nih.govfree.fr.

This technology is particularly valuable for understanding the neuroanatomy of the this compound system. By analyzing thin tissue slices, MSI can generate detailed maps showing the precise location of this compound and its various isoforms within the central nervous system and peripheral tissues. Techniques like Matrix-Assisted Laser Desorption/Ionization (MALDI)-MSI are instrumental in linking the presence of specific peptides to distinct anatomical structures or even individual cells free.frnih.gov. This spatial information is critical for formulating hypotheses about the sites of this compound release and its potential target tissues, complementing the data obtained from genetic manipulation techniques. Furthermore, advancements in MSI allow for the construction of 3D models of peptide distribution, offering a more comprehensive view of neuropeptide localization within complex structures like the brain nih.govms-imaging.org.

Functional Receptor Assays and In Vitro Systems for Receptor-Ligand Interaction Characterization

To understand how this compound exerts its effects at the molecular level, researchers rely on functional receptor assays. These in vitro systems are essential for characterizing the interaction between this compound and its G protein-coupled receptor (GPCR).

Commonly, cell lines such as Chinese Hamster Ovary (CHO) cells or Human Embryonic Kidney (HEK293) cells are genetically engineered to express the this compound receptor pnas.orgnih.govfrontiersin.org. When this compound or its analogs are applied to these cells, receptor activation triggers an intracellular signaling cascade, often leading to a measurable change in intracellular calcium levels (Ca2+) frontiersin.orgnih.gov. This response can be quantified using luminescent or fluorescent reporters, such as aequorin, allowing for the determination of dose-response curves and key pharmacological parameters like the EC50 value (the concentration of a ligand that induces a response halfway between the baseline and maximum) frontiersin.orgnih.govfrontiersin.orgnih.gov.

For example, in Rhodnius prolixus, two splice variants of the this compound receptor, Rhopr-CRZR-α and β, were characterized using a functional assay in CHO-K1-aeq cells, yielding EC50 values of 2.7 nM and 1 nM, respectively frontiersin.orgnih.govresearchgate.net. Similarly, the this compound receptor in the crab Carcinus maenas was shown to be activated in a dose-dependent manner with an EC50 of 0.75 nM frontiersin.orgnih.gov. These assays are also crucial for testing the specificity of the receptor, demonstrating, for instance, that the Rhodnius this compound receptors were not activated by the related peptides adipokinetic hormone (AKH) or adipokinetic hormone/corazonin-like peptide (ACP) frontiersin.orgnih.gov.

Interactive Table: EC50 Values from this compound Receptor Functional Assays

Species	Receptor	Assay System	EC50 Value
Manduca sexta	MasCRZR	CHO Cells	≈ 75 pM nih.gov
Manduca sexta	MasCRZR	Xenopus Oocytes	≈ 200 pM nih.gov
Carcinus maenas	CRZR	CHO-K1-Aeq Cells	0.75 nM frontiersin.orgnih.gov
Rhodnius prolixus	Rhopr-CRZR-β	CHO-K1-aeq Cells	1 nM frontiersin.orgnih.govresearchgate.net
Rhodnius prolixus	Rhopr-CRZR-α	CHO-K1-aeq Cells	2.7 nM frontiersin.orgnih.govresearchgate.net
Portunus trituberculatus	PtCrzR	HEK293T Cells	22.91 nM frontiersin.org

Synthetic Peptide Analogs and Structure-Activity Relationship Studies

Structure-activity relationship (SAR) studies are fundamental to understanding which parts of the this compound peptide are essential for its biological activity. These investigations involve systematically modifying the amino acid sequence of this compound through chemical synthesis and then testing the activity of these synthetic analogs in bioassays nih.govnih.gov.

By deleting amino acids from the N-terminus, shortening the peptide chain, or making single amino acid substitutions, researchers can identify the key residues and structural motifs required for receptor binding and activation nih.gov. A study comparing the effects of [His7]-corazonin analogs on the spinning rate in the silkworm, Bombyx mori, and the darkening response in the locust, Locusta migratoria, revealed that the amino acid residues at positions 1, 3, and 5 were particularly important for biological activity nih.gov. Despite the different physiological responses in the two insect species, the SAR was remarkably similar, suggesting a conservation of the receptor-ligand interaction mechanism nih.gov. Such studies are not only crucial for understanding the molecular basis of this compound function but can also guide the development of potent and specific agonists or antagonists for experimental or practical applications.

Transcriptomic and Proteomic Profiling in Response to this compound Pathway Modulation

To gain a broader, systems-level understanding of this compound's function, researchers employ transcriptomic and proteomic approaches. These methods allow for the global analysis of changes in gene expression (mRNA levels) and protein abundance that occur when the this compound signaling pathway is perturbed researchgate.netmdpi.commdpi.com.

For example, by knocking down the this compound receptor in a specific tissue, one can then use RNA-sequencing (transcriptomics) or mass spectrometry-based proteomics to identify all the genes and proteins whose expression levels are subsequently altered sdbonline.orgbiorxiv.org. In Drosophila, knockdown of the this compound receptor in the fat body was shown to alter the expression of several genes involved in metabolism sdbonline.org. In ants, transcriptomic analysis revealed that this compound gene expression is dynamically regulated and is significantly higher in workers compared to reproductive queens, linking the peptide to social behavior and caste identity nih.gov. In the swimming crab Portunus trituberculatus, silencing the this compound receptor led to transcriptional changes in genes involved in ecdysteroidogenesis, the pathway for synthesizing molting hormones frontiersin.orgmdpi.com. These comprehensive profiling techniques provide an unbiased view of the downstream cellular processes regulated by this compound, uncovering novel pathways and generating new hypotheses about its diverse physiological roles.

Concluding Perspectives and Future Research Trajectories

Unraveling the Intricate Molecular Mechanisms Underlying Corazonin Neuronal Function

Future research will likely focus on dissecting the precise downstream signaling pathways activated by the this compound receptor in different neuronal and peripheral cell types. Identifying the specific ion channels, transcription factors, and other effector molecules that are modulated by this compound signaling is crucial. For instance, in locusts, while the transcription factor Loct is known to be downstream of this compound, other cooperating factors are likely involved in inducing the full melanization response. nih.gov Understanding how this compound neuron activity is integrated with inputs from other neural circuits, such as those involving octopamine (B1677172) or insulin (B600854), will be key to understanding its role in complex behaviors like growth regulation and stress response. sdbonline.org

Investigation of Cross-Phyla this compound Signaling Systems Beyond Arthropods

The discovery of this compound-like peptide and receptor systems in other invertebrate phyla, including lophotrochozoans (e.g., mollusks, annelids) and non-arthropod deuterostomes (e.g., echinoderms), points to an ancient evolutionary origin for this signaling family, predating the split between protostomes and deuterostomes. frontiersin.orgnih.gov Comparative genomic and functional studies across these phyla are needed to reconstruct the evolutionary history of the this compound/GnRH superfamily. This research will help clarify whether the diverse functions seen in arthropods represent specializations of a more ancient, conserved role, perhaps related to reproduction or metabolic homeostasis. nih.gov

Elucidating the Full Spectrum of this compound's Integrative Roles in Neuroendocrine Networks

This compound does not act in isolation but is part of a complex neuroendocrine network that maintains physiological homeostasis. nih.govsdbonline.org Its interactions with other major hormonal systems, including the insulin/IGF, adipokinetic hormone (AKH), ecdysteroid, and juvenile hormone pathways, are critical but not fully understood. sdbonline.orgnih.govmedchemexpress.com Future studies should aim to map these interactions comprehensively. For example, investigating how this compound signaling to the fat body generates feedback signals to the brain to modulate the release of other neuropeptides will provide a more complete picture of its integrative function in coordinating metabolism, development, and behavior. sdbonline.org

Strategic Manipulation of this compound Systems for Biotechnological Applications and Pest Management

The critical roles of this compound in vital processes like molting, reproduction, and stress adaptation make its signaling system a promising target for the development of novel pest management strategies. nih.govmiragenews.com By disrupting this compound signaling, it may be possible to interfere with the development, fertility, or ability of agricultural pests (like locusts and fruit flies) to survive environmental challenges. nih.govnih.gov Designing specific agonists or antagonists for the this compound receptor could lead to the creation of more targeted and potentially more environmentally benign insecticides. This requires a detailed understanding of the receptor's structure and the molecular basis of its interaction with the this compound peptide.

Q & A

Q. What longitudinal approaches assess this compound’s long-term effects on insect physiology?

• Methodological Answer : Monitor developmental stages (e.g., larval-pupal transitions) using non-invasive imaging and hormone titers. In diapausing M. sexta pupae, this compound injections disrupted heartbeat reversals, implying roles in stress responses. Combine with metabolomics to track energy allocation shifts under this compound modulation .

Data Presentation and Reproducibility Guidelines

• Tables/Figures : Include raw heartbeat frequency data (mean ± SEM) and immunohistochemical staining quantification (e.g., cell counts per brain region) .
• Reproducibility : Detail peptide sources, antibody validation protocols, and injection volumes in methods sections. Adhere to Beilstein Journal guidelines for supplemental data (e.g., full MALDI-TOF spectra in supplementary files) .